molecular formula C12H13FN2 B8669184 C-(1-(3-fluoro-benzyl)-1H-pyrrol-3-yl)-methylamine

C-(1-(3-fluoro-benzyl)-1H-pyrrol-3-yl)-methylamine

Cat. No.: B8669184
M. Wt: 204.24 g/mol
InChI Key: BSRCETUEQFZEOA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

C-(1-(3-fluoro-benzyl)-1H-pyrrol-3-yl)-methylamine is a useful research compound. Its molecular formula is C12H13FN2 and its molecular weight is 204.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H13FN2

Molecular Weight

204.24 g/mol

IUPAC Name

[1-[(3-fluorophenyl)methyl]pyrrol-3-yl]methanamine

InChI

InChI=1S/C12H13FN2/c13-12-3-1-2-10(6-12)8-15-5-4-11(7-14)9-15/h1-6,9H,7-8,14H2

InChI Key

BSRCETUEQFZEOA-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)F)CN2C=CC(=C2)CN

Origin of Product

United States

Synthesis routes and methods

Procedure details

7N Ammonia/methanol (40 mL) and Raney nickel (2 g) were added to 1-(3-fluoro-benzyl)-1H-pyrrole-3-carbaldehyde described in Preparation Example 58 (1.0 g, 4.9 mmol), and the solution was stirred for 18 hours under hydrogen atmosphere at room temperature. The catalyst was removed by filtering through Celite pad, then, NH silica gel was added to the filtrate, the solvent was evaporated in vacuo for adsorption, purification by NH silica gel column chromatography (hexane:ethyl acetate=2:1, then 1:1, then ethyl acetate) was carried out, and the title compound (530 mg, 2.5 mmol, 53.0%) was obtained as a brown oil.
[Compound]
Name
Example 58
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
40 mL
Type
reactant
Reaction Step Two
Quantity
2 g
Type
catalyst
Reaction Step Two
Yield
53%

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